![molecular formula C17H11BrN4O2S B3015138 6-(4-bromophenyl)-2-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}pyridazin-3(2H)-one CAS No. 1105247-87-7](/img/structure/B3015138.png)
6-(4-bromophenyl)-2-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}pyridazin-3(2H)-one
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Description
6-(4-bromophenyl)-2-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C17H11BrN4O2S and its molecular weight is 415.27. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
- Compounds containing the pyridazin-3(2H)-one structure, which includes variations like 6-(4-bromophenyl)-2-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}pyridazin-3(2H)-one, have been explored for their antimicrobial activities. These compounds have been tested against different types of bacteria and fungi, showing promising results (El-Mariah, Hosny, & Deeb, 2006), (Bayrak, Demirbaş, Demirbas, & Karaoglu, 2009).
Antiviral Activity
- Derivatives of pyridazin-3(2H)-one have also been studied for their antiviral activities. Some of these compounds, including the one you are interested in, have shown effectiveness against viruses like hepatitis A virus (HAV), indicating their potential in antiviral therapy (Shamroukh & Ali, 2008).
Anticancer Potential
- Research into the anticancer properties of pyridazin-3(2H)-one derivatives is ongoing. Some of these compounds have been evaluated for their antitumor activities, showing potential as cancer treatment agents (Elewa, Abdelhamid, Hamed, & Mansour, 2021).
Chemical Structure and Properties
- The chemical structure of these compounds, including their crystallographic data and molecular interactions, has been extensively studied. This research is vital for understanding the properties and potential applications of these compounds in various fields, including pharmaceuticals (Bortoluzzi, Souza, Joussef, & Meyer, 2011).
properties
IUPAC Name |
6-(4-bromophenyl)-2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]pyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11BrN4O2S/c18-12-5-3-11(4-6-12)13-7-8-16(23)22(20-13)10-15-19-17(21-24-15)14-2-1-9-25-14/h1-9H,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZTJVEKQRIWXBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=NOC(=N2)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11BrN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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